![molecular formula C21H22ClFN2O2 B6451935 3-chloro-4-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl}methoxy)pyridine CAS No. 2548997-90-4](/img/structure/B6451935.png)
3-chloro-4-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl}methoxy)pyridine
Overview
Description
Typically, the description of a chemical compound includes its IUPAC name, molecular formula, and structure. It might also include information about its appearance (solid, liquid, color, etc.) and any distinctive odor .
Synthesis Analysis
This involves the methods used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the mechanism of the reaction, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and chemical stability .Scientific Research Applications
Tyrosinase Inhibitors
This compound has been studied for its potential as a tyrosinase inhibitor . Tyrosinase is a binuclear copper-containing protein implicated in melanin production in various organisms . Overproduction of melanin might be related to several skin pigmentation disorders as well as neurodegenerative processes in Parkinson’s disease . Therefore, the development of tyrosinase inhibitors represents a new challenge to identify new agents in pharmaceutical and cosmetic applications .
Anti-Melanogenic Agents
The compound could be used as an anti-melanogenic agent . Melanin plays a relevant role as a photoprotectant and is responsible for hair, skin, and eye color. However, an overproduction of melanin is considered to be related to skin disorders . Therefore, this compound could be used to prevent the oxidation of physiological substrates in in vitro assays .
Parkinson’s Disease Research
The compound could be used in Parkinson’s disease research . The melanin accumulation in human neurons in the substantia nigra is associated with neurodegeneration in Parkinson’s disease . Therefore, this compound could be used to study the effects of melanin accumulation and potentially develop treatments for Parkinson’s disease .
Novel Chemical Reactions
Molecular Modelling
The compound could be used in molecular modelling . The various classes of reversible tyrosinase inhibitors exert their effects through a network of interactions with copper ions and/or specific residues paving the walls of the catalytic cavity . Therefore, this compound could be used to study these interactions and improve our understanding of molecular structures .
Synthesis of New Compounds
The compound could be used in the synthesis of new compounds . The 4-fluorobenzyl motif exerted optimized biological activity, that is, diphenolase activity of tyrosinase, owing to its ability to occupy the catalytic cavity, engaging both π/π stacking and the fluorine bonding interaction . Therefore, this compound could be used to synthesize new compounds with optimized biological activity .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-[1-(4-fluorophenyl)cyclopropyl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClFN2O2/c22-18-13-24-10-5-19(18)27-14-15-6-11-25(12-7-15)20(26)21(8-9-21)16-1-3-17(23)4-2-16/h1-5,10,13,15H,6-9,11-12,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTAGNVXFTLKMIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3(CC3)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl}methoxy)pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(trifluoromethyl)-2-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine](/img/structure/B6451855.png)
![N-[1-(2-fluorobenzoyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6451872.png)
![1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(3-methylphenyl)ethan-1-one](/img/structure/B6451875.png)
![4-{[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6451883.png)
![4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide](/img/structure/B6451890.png)
![N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1,3-benzothiazole-2-carboxamide](/img/structure/B6451897.png)
![4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6451898.png)
![3-chloro-4-({1-[4-(methylsulfanyl)benzoyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6451909.png)
![6-(1-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile](/img/structure/B6451916.png)
![2-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)-5-(trifluoromethyl)pyridine](/img/structure/B6451918.png)
![N-(2-chlorophenyl)-3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carboxamide](/img/structure/B6451920.png)
![2-(2,4-difluorophenyl)-1-(3-{[2-(trifluoromethyl)pyridin-4-yl]oxy}azetidin-1-yl)ethan-1-one](/img/structure/B6451921.png)
![N-[1-(4-methoxybenzoyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6451950.png)
![N-[1-(2-methoxybenzoyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6451958.png)